molecular formula C10H12ClN3 B3057441 2-(1H-indol-3-yl)ethanimidamide hydrochloride CAS No. 80661-61-6

2-(1H-indol-3-yl)ethanimidamide hydrochloride

Cat. No. B3057441
CAS RN: 80661-61-6
M. Wt: 209.67 g/mol
InChI Key: MVJVVGIRNIJOFW-UHFFFAOYSA-N
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Description

2-(1H-indol-3-yl)ethanimidamide hydrochloride is a chemical compound with the molecular formula C10H12ClN3 . It has a molecular weight of 211.69 and is typically found in the form of a powder .


Synthesis Analysis

The synthesis of indole derivatives, such as 2-(1H-indol-3-yl)ethanimidamide hydrochloride, can be challenging. One method involves the reaction of 3 with substituted aromatic aldehydes in methanol with a few drops of glacial acetic acid . Another pathway involves reacting 3 with acyl halides in a basic aqueous medium (pH 9-10) .


Molecular Structure Analysis

The molecular structure of 2-(1H-indol-3-yl)ethanimidamide hydrochloride consists of an indole ring attached to an ethanimidamide group . The InChI code for this compound is 1S/C10H13N3.ClH/c11-10(12)7-13-6-5-8-3-1-2-4-9(8)13;/h1-4,7H,5-6,11-12H2;1H .


Physical And Chemical Properties Analysis

2-(1H-indol-3-yl)ethanimidamide hydrochloride is a powder at room temperature . It has a molecular weight of 211.69 and its InChI code is 1S/C10H13N3.ClH/c11-10(12)7-13-6-5-8-3-1-2-4-9(8)13;/h1-4,7H,5-6,11-12H2;1H .

Scientific Research Applications

Future Directions

The future directions for research on 2-(1H-indol-3-yl)ethanimidamide hydrochloride could involve further studies on its synthesis, chemical reactions, and potential biological activities. For instance, further structural modification and optimization of similar compounds are needed to obtain drug candidates with effective anti-RSV activities in vivo .

Mechanism of Action

Target of Action

Compounds with similar indole structures have been known to target interleukin-2

Mode of Action

Indole derivatives are known to bind with high affinity to multiple receptors , which could suggest a similar mode of action for this compound. More detailed studies are required to elucidate the exact mechanism.

Biochemical Pathways

Indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound could potentially affect a wide range of biochemical pathways.

Result of Action

Indole derivatives are known to have diverse biological activities and therapeutic possibilities , suggesting that this compound could have a wide range of effects.

properties

IUPAC Name

2-(1H-indol-3-yl)ethanimidamide;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H11N3.ClH/c11-10(12)5-7-6-13-9-4-2-1-3-8(7)9;/h1-4,6,13H,5H2,(H3,11,12);1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MVJVVGIRNIJOFW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C(=CN2)CC(=N)N.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H12ClN3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

209.67 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(1H-indol-3-yl)ethanimidamide hydrochloride

CAS RN

80661-61-6
Record name 1H-Indole-3-ethanimidamide, hydrochloride (1:1)
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=80661-61-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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